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Compound of Interest

Compound Name: 6-Iodo-2-methyl-1,3-benzothiazole

CAS No.: 68867-20-9

Cat. No.: B1270502

Get Quote

Introduction & Significance
6-Iodo-2-methyl-1,3-benzothiazole (CAS: 68867-20-9) is a fused bicyclic heteroaromatic

compound.[1][2] Its structural rigidity and planar geometry make it an ideal scaffold for π-

conjugated systems.[1] The iodine substituent at the C6 position is chemically versatile, serving

as a handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) or

nucleophilic substitutions to generate complex fluorophores and radioligands.[1]
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Property Data

IUPAC Name 6-Iodo-2-methyl-1,3-benzothiazole

Molecular Formula

C

H

INS

Molecular Weight 275.11 g/mol

Appearance Pale orange to brown solid

Melting Point 137–139 °C (Lit. 140–141 °C)

Solubility

Soluble in CHCl

, DMSO, CH

Cl

; sparingly soluble in water

Synthesis & Impurity Profile
Understanding the synthesis is crucial for interpreting spectroscopic background signals

(impurities).[1] The most robust laboratory scale synthesis involves the cyclization of N-(2-

bromo-4-iodophenyl)acetamide.[1]

Synthetic Pathway (Jacobson/Cyclization)
The following diagram illustrates the formation of the benzothiazole core from acyclic

precursors.

N-(2-bromo-4-iodophenyl)acetamide NaOMe / NMP
150°C Thiolate IntermediateSNAr Cyclization 6-Iodo-2-methyl-1,3-benzothiazole

(Yield: ~78%)
- HBr / - H2O

Click to download full resolution via product page

Figure 1: Cyclization pathway via intramolecular nucleophilic substitution.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data presented below is calibrated to CDCl

(

7.26 ppm,

77.16 ppm).

H NMR Analysis (300 MHz, CDCl )
The proton spectrum is characterized by a distinct AMX spin system in the aromatic region and

a singlet for the methyl group.[1]
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Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Structural
Logic

8.46 Doublet (d) 1H 1.7 H-7

Meta-

coupling to H-

5.[1]

Deshielded

by the

adjacent

thiazole

nitrogen lone

pair and ring

current.[1]

7.93 – 7.48 Multiplet (m) 2H - H-4, H-5

Overlapping

signals.[1][3]

H-4 is

typically a

doublet (ortho

to H-5), and

H-5 is a

doublet of

doublets

(ortho to H-4,

meta to H-7).

[1]

2.79 Singlet (s) 3H - C2-CH

Characteristic

methyl group

attached to

the electron-

deficient

thiazole ring.

[1]

C NMR Analysis (100 MHz, CDCl )
The carbon spectrum confirms the benzothiazole skeleton with 8 distinct signals.[1]
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Shift (

, ppm)
Type Assignment

Electronic
Environment

168.4 Quaternary (C) C-2

Most deshielded due

to C=N bond and

attachment to Sulfur.

[1]

152.8 Quaternary (C) C-3a

Bridgehead carbon

adjacent to Nitrogen.

[1]

138.1 Methine (CH) C-7

Aromatic carbon

adjacent to

bridgehead C7a.[1]

135.1 Quaternary (C) C-7a
Bridgehead carbon

adjacent to Sulfur.[1]

130.7 Methine (CH) C-5
Meta to the Iodine

substituent.[1]

124.1 Methine (CH) C-4
Ortho to the Iodine

substituent.[1]

89.9 Quaternary (C) C-6

C-I carbon.[1][3]

Significantly shielded

due to the "heavy

atom effect" of Iodine.

[1]

20.1
Methyl (CH

)

C2-CH

Typical chemical shift

for a methyl group on

a heteroaromatic ring.

[1]

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI) in positive

mode is the standard for identification.[1]
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Experimental Data
Calculated Mass [M+H]

: 275.9343 (

C

H

I

N

S)[1]

Observed Mass [M+H]

: 275.9338[1][3]

Mass Error: 1.8 ppm

Fragmentation Pattern (ESI-MS/MS)
The fragmentation of the protonated molecular ion typically follows the loss of the methyl nitrile

group or the iodine radical.[1]

[M+H]+ 
 m/z 276

[M+H - I•]+ 
 m/z 149

Loss of Iodine (Homolytic)

[M+H - CH3CN]+ 
 m/z 235

RDA-like Cleavage

Benzothiazole Core 
 m/z 135

Ring Degradation
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Figure 2: Proposed ESI-MS/MS fragmentation pathways for structural verification.

Quality Control & Purity Assessment
For researchers using this compound as an intermediate, purity is paramount to prevent

catalyst poisoning in subsequent cross-coupling reactions.[1]

HPLC Method (Reverse Phase)[1]
Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm.[1]

Retention Time: ~6.5 min (varies by system dead volume).[1] 6-Iodo derivatives are

significantly more hydrophobic than their non-iodinated precursors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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